S-(1,2-Dicarboxyethyl)glutathione
Overview
Description
S-(1,2-Dicarboxyethyl)glutathione is a peptide known for its inhibitory effects on blood coagulation and platelet aggregation .
Synthesis Analysis
The effect of S-(1,2-dicarboxyethyl)glutathione (DCE-GS) on glutathione (GSH) synthesis, especially γ-glutamylcysteine synthetase (γ-GCS), was studied in rat liver homogenate. It was found that the feedback inhibition of the γ-GCS by GSH was released by the addition of DCE-GS in a dose-dependent manner .Molecular Structure Analysis
The molecular formula of S-(1,2-Dicarboxyethyl)glutathione is C14H21N3O10S, and its molecular weight is 423.4 . The molecule contains a total of 48 bonds, including 27 non-H bonds, 6 multiple bonds, 14 rotatable bonds, 6 double bonds, 4 carboxylic acids (aliphatic), 2 secondary amides (aliphatic), 1 primary amine (aliphatic), 4 hydroxyl groups, and 1 sulfide .Chemical Reactions Analysis
S-(1,2-dicarboxyethyl) glutathione (DCEG) and S-(1,2-dicarboxyethyl) cysteine (DCEC) have been investigated for their effects on the stimulus-induced superoxide generation and tyrosyl phosphorylation of proteins in human neutrophils .Physical And Chemical Properties Analysis
The molecular weight of S-(1,2-Dicarboxyethyl)glutathione is 423.4, and its chemical formula is C14H21N3O10S .Scientific Research Applications
Enhancement of Hepatocyte DNA Synthesis
DCE-GS has been studied for its role in enhancing DNA synthesis in hepatocytes, particularly when combined with epidermal growth factor (EGF). This suggests a potential application in liver regeneration and therapeutic strategies for liver diseases .
Liver Regeneration
The levels of DCE-GS increase significantly during the liver regeneration process following partial hepatectomy. This indicates that DCE-GS may play a role in the physiological process of liver regeneration, making it a molecule of interest in regenerative medicine and liver health research .
Modulation of Glutathione Synthesis
Research has shown that DCE-GS can modulate the synthesis of glutathione (GSH) by affecting the enzyme γ-glutamylcysteine synthetase (γ-GCS). This interaction could be leveraged to study and potentially treat conditions related to oxidative stress and GSH metabolism .
Elevation of Glutathione Levels in Cells
DCE-GS esters have been observed to elevate GSH levels in human hepatocellular carcinoma cell lines. This property could be utilized in designing new therapeutic approaches to manage diseases associated with GSH deficiency .
Anti-inflammatory and Anti-anaphylactic Effects
DCE-GS has demonstrated anti-inflammatory and anti-anaphylactic effects in vivo. It also inhibits histamine release from rat mast cells in vitro. These findings could lead to the development of new anti-inflammatory drugs or treatments for allergic reactions .
Ophthalmological Applications
Given that DCE-GS is present in the lens of the eye, there is potential for research into its role in ocular health and the development of treatments for eye conditions related to oxidative damage and aging .
Mechanism of Action
Target of Action
S-(1,2-Dicarboxyethyl)glutathione is a peptide known for its inhibitory effects on blood coagulation and platelet aggregation . The primary targets of this compound are the proteins involved in the coagulation cascade and platelet aggregation process.
Mode of Action
The compound interacts with its targets by inhibiting the processes of blood coagulation and platelet aggregation . This interaction results in the prevention of blood clot formation and thrombus development, which are critical in conditions such as thrombosis and stroke.
Result of Action
The molecular and cellular effects of the action of S-(1,2-Dicarboxyethyl)glutathione include the inhibition of the coagulation cascade and platelet aggregation . This results in a decrease in blood clot formation, potentially reducing the risk of thrombotic events such as stroke and deep vein thrombosis.
Safety and Hazards
Future Directions
The level of S-(1,2-dicarboxyethyl)glutathione (DCE-GS) was found to increase during the regeneration of rat liver after partial hepatectomy, suggesting that DCE-GS plays a role in stimulating the GSH synthesis . Furthermore, when DCE-GS was added with epidermal growth factor (EGF), the tripeptide effectively enhanced EGF-stimulated DNA synthesis of hepatocytes under the culture conditions of low cell density .
properties
IUPAC Name |
2-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanylbutanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O10S/c15-6(13(24)25)1-2-9(18)17-7(12(23)16-4-11(21)22)5-28-8(14(26)27)3-10(19)20/h6-8H,1-5,15H2,(H,16,23)(H,17,18)(H,19,20)(H,21,22)(H,24,25)(H,26,27)/t6-,7-,8?/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWCIUOASSAHGHI-WPZUCAASSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)NC(CSC(CC(=O)O)C(=O)O)C(=O)NCC(=O)O)C(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CC(=O)N[C@@H](CSC(CC(=O)O)C(=O)O)C(=O)NCC(=O)O)[C@@H](C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O10S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
S-(1,2-Dicarboxyethyl)glutathione | |
CAS RN |
1115-52-2 | |
Record name | S-(1,2-Dicarboxyethyl)glutathione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001115522 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | S-(1,2-DICARBOXYETHYL)GLUTATHIONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/348Q89NAQ9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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